Cas no 127094-71-7 (2,5-Morpholinedione,3-methyl-, (3S)-)

• Product Name: 2,5-Morpholinedione,3-methyl-, (3S)-
• CAS No: 127094-71-7
• MF: C₅H₇NO₃
• MW: 129.113981485367
• CID: 103249
• Update Time: 2024-01-24

2,5-Morpholinedione,3-methyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Morpholinedione,3-methyl-, (3S)-
• 2,5-Morpholinedione,3-methyl-,(3S)-(9CI)
• 2,5-Morpholinedione, 3-methyl-, (3S)-
• (S)-3-Methylmorpholine-2,5-dione

• Inchi： 1S/C5H7NO3/c1-3-5(8)9-2-4(7)6-3/h3H,2H2,1H3,(H,6,7)/t3-/m0/s1
• InChI Key： KNMQEWSKCAMAIM-VKHMYHEASA-N
• SMILES： N1C(=O)COC(=O)[C@@H]1C

Computed Properties

• Exact Mass: 129.04261
• Monoisotopic Mass: 129.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4A^2

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Boiling Point: 446.7±38.0 °C(Predicted)
• PSA: 55.4
• pka: 12.71±0.40(Predicted)